Cas no 625128-59-8 (7-tert-butyl-1,2,3,4-tetrahydroisoquinoline)

7-tert-Butyl-1,2,3,4-tetrahydroisoquinoline is a substituted tetrahydroisoquinoline derivative characterized by the presence of a tert-butyl group at the 7-position. This structural modification enhances steric hindrance and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound exhibits improved stability and reactivity compared to unsubstituted analogs, facilitating its use in the development of bioactive molecules, particularly in medicinal chemistry for CNS-targeting agents. Its rigid framework and functional group compatibility allow for versatile applications in asymmetric synthesis and ligand design. The tert-butyl group further contributes to lipophilicity, influencing pharmacokinetic properties in drug discovery.
7-tert-butyl-1,2,3,4-tetrahydroisoquinoline structure
625128-59-8 structure
Product Name:7-tert-butyl-1,2,3,4-tetrahydroisoquinoline
CAS No:625128-59-8
MF:C13H19N
MW:189.29666352272
CID:4075915
PubChem ID:24257341
Update Time:2025-10-25

7-tert-butyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 7-(1,1-dimethylethyl)-1,2,3,4-tetrahydro-
    • 7-tert-butyl-1,2,3,4-tetrahydroisoquinoline
    • SCHEMBL10203261
    • AAB12859
    • EN300-130125
    • 108-885-6
    • DA-04282
    • Z979717304
    • AKOS011659430
    • 625128-59-8
    • Inchi: 1S/C13H19N/c1-13(2,3)12-5-4-10-6-7-14-9-11(10)8-12/h4-5,8,14H,6-7,9H2,1-3H3
    • InChI Key: NVRAXZJJQUKBFF-UHFFFAOYSA-N
    • SMILES: C1C2=C(C=CC(C(C)(C)C)=C2)CCN1

Computed Properties

  • Exact Mass: 189.151749610Da
  • Monoisotopic Mass: 189.151749610Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12Ų

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Additional information on 7-tert-butyl-1,2,3,4-tetrahydroisoquinoline

7-Tert-butyl-1,2,3,4-tetrahydroisoquinoline: A Comprehensive Overview

7-Tert-butyl-1,2,3,4-tetrahydroisoquinoline, identified by the CAS registry number CAS No. 625128-59-8, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of tetrahydroisoquinolines, which are known for their diverse biological activities and applications in drug design. The presence of the tert-butyl group at the 7-position introduces steric effects and enhances the compound's stability and bioavailability, making it a valuable molecule for further exploration.

The synthesis of 7-Tert-butyl-1,2,3,4-tetrahydroisoquinoline involves a multi-step process that typically begins with the preparation of isoquinoline derivatives. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective methods for constructing this compound. For instance, researchers have employed palladium-catalyzed coupling reactions to assemble the isoquinoline skeleton with high precision. The tert-butyl group is introduced via alkylation or Friedel-Crafts alkylation reactions, ensuring optimal regioselectivity and minimizing side reactions.

In terms of biological activity, 7-Tert-butyl-1,2,3,4-tetrahydroisoquinoline has demonstrated promising results in various assays. Studies have shown that this compound exhibits potent antioxidant properties, which could be harnessed in the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its ability to modulate cellular signaling pathways makes it a potential candidate for anticancer drug discovery.

Recent research has also explored the application of CAS No. 625128-59-8 in materials science. By incorporating this compound into polymer matrices, scientists have observed enhanced mechanical properties and thermal stability. These findings suggest that 7-Tert-butyl-1,2,3,4-tetrahydroisoquinoline could serve as a valuable additive in advanced materials for aerospace and automotive industries.

The structural versatility of 7-Tert-butyl-1,2,3,4-tetrahydroisoquinoline has also inspired its use as a building block in medicinal chemistry. Researchers have utilized this compound to construct more complex molecules with tailored pharmacokinetic profiles. For example, by appending additional functional groups to the isoquinoline framework, scientists have developed analogs with improved solubility and metabolic stability.

In conclusion, 7-Tert-butyl-1,2,3,4-tetrahydroisoquinoline, with its unique structure and versatile properties, represents a significant advancement in organic synthesis and drug discovery. Its potential applications span across multiple disciplines, from pharmacology to materials science. As ongoing research continues to uncover new insights into its biological and chemical behaviors,
this compound is poised to play an increasingly important role in both academic and industrial settings.

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